Cas no 119052-83-4 (Benzenepropanal, α,3-dimethyl-)

• Product Name: Benzenepropanal, α,3-dimethyl-
• CAS No: 119052-83-4
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 2845896
• PubChem ID: 17884115
• Update Time: 2024-03-01

Benzenepropanal, α,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal, α,3-dimethyl-

• Inchi： 1S/C11H14O/c1-9-4-3-5-11(6-9)7-10(2)8-12/h3-6,8,10H,7H2,1-2H3
• InChI Key： MPZIDVUOWCUWBI-UHFFFAOYSA-N
• SMILES： O=CC(C)CC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 162.104465066g/mol
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes